Cas no 187401-45-2 (5-Chloro-6-isopropoxynicotinic acid)

• Product Name: 5-Chloro-6-isopropoxynicotinic acid
• CAS No: 187401-45-2
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• MDL: MFCD09811921
• CID: 842161
• Update Time: 2025-11-01

5-Chloro-6-isopropoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-isopropoxynicotinic acid
• 5-chloro-6-propan-2-yloxypyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 5-chloro-6-(1-methylethoxy)-

• MDL： MFCD09811921
• Inchi： 1S/C9H10ClNO3/c1-5(2)14-8-7(10)3-6(4-11-8)9(12)13/h3-5H,1-2H3,(H,12,13)
• InChI Key： PZDIVDDFLGKWID-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CN=C1OC(C)C

Computed Properties

• Exact Mass: 215.03500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 59.42000
• LogP: 2.22040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Chloro-6-isopropoxynicotinic acid

Recent Advances in the Study of 5-Chloro-6-isopropoxynicotinic Acid (CAS: 187401-45-2)

5-Chloro-6-isopropoxynicotinic acid (CAS: 187401-45-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural properties, has been the subject of recent studies aimed at exploring its potential applications in drug development and biochemical pathways. The following research brief consolidates the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of 5-Chloro-6-isopropoxynicotinic acid, with particular attention to its role as an intermediate in the production of more complex pharmaceutical agents. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in high-throughput screening and drug discovery. The compound's structural features, including the chloro and isopropoxy substituents, contribute to its reactivity and interaction with biological targets.

In terms of biological activity, 5-Chloro-6-isopropoxynicotinic acid has shown promise in modulating specific enzymatic pathways. For instance, it has been identified as a potential inhibitor of certain kinases involved in inflammatory and oncogenic processes. Preliminary in vitro studies indicate that the compound exhibits selective binding affinity, making it a candidate for further development into targeted therapies. These findings are supported by molecular docking simulations and kinetic assays, which provide insights into its mechanism of action.

Furthermore, the pharmacokinetic properties of 5-Chloro-6-isopropoxynicotinic acid have been investigated to assess its suitability as a drug candidate. Studies have evaluated its stability, solubility, and metabolic profile, which are essential parameters for oral bioavailability and systemic distribution. While the compound demonstrates favorable stability under physiological conditions, further optimization may be required to enhance its absorption and reduce potential off-target effects.

The therapeutic potential of 5-Chloro-6-isopropoxynicotinic acid extends to various disease areas, including oncology and autoimmune disorders. Recent preclinical studies have explored its efficacy in animal models of cancer, where it has shown inhibitory effects on tumor growth and metastasis. Additionally, its anti-inflammatory properties are being investigated for applications in autoimmune diseases, such as rheumatoid arthritis and inflammatory bowel disease. These studies underscore the compound's versatility and potential as a multi-target agent.

Despite these promising findings, challenges remain in the development of 5-Chloro-6-isopropoxynicotinic acid as a therapeutic agent. Issues such as scalability of synthesis, toxicity profiles, and formulation stability need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive advancements in this area, leveraging cutting-edge technologies like computational chemistry and AI-driven drug design.

In conclusion, 5-Chloro-6-isopropoxynicotinic acid (CAS: 187401-45-2) represents a compelling area of research in chemical biology and drug discovery. Its unique structural and functional attributes offer numerous opportunities for therapeutic innovation. Continued investigation into its biological mechanisms and optimization of its pharmacological properties will be crucial for translating these findings into clinical applications. This research brief serves as a foundation for further exploration and collaboration in the field.